5-[1-(4-fluorophenyl)-5-phenyl-1H-pyrazol-4-yl]-1-phenyl-1H-tetraazole

• Molecular Formula: C22H15FN6
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 5-[1-(4-fluorophenyl)-5-phenylpyrazol-4-yl]-1-phenyltetrazole
• InChI: InChI=1S/C22H15FN6/c23-17-11-13-19(14-12-17)28-21(16-7-3-1-4-8-16)20(15-24-28)22-25-26-27-29(22)18-9-5-2-6-10-18/h1-15H
• InChI Key: WFETVOKQQPOPNG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C=NN2C3=CC=C(C=C3)F)C4=NN=NN4C5=CC=CC=C5

Description

5-[1-(4-fluorophenyl)-5-phenyl-1H-pyrazol-4-yl]-1-phenyl-1H-tetrazole, commonly known as FPTT, is a novel tetrazole derivative that has been extensively studied for its potential applications in scientific research. FPTT has shown promising results in various studies, making it a popular choice among researchers.

Mechanism of Action

The mechanism of action of FPTT is not fully understood, but it is believed to involve the inhibition of COX-2 activity. COX-2 is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, which play a key role in inflammation and tumorigenesis. FPTT has been shown to inhibit COX-2 activity, leading to a reduction in prostaglandin synthesis and subsequent inflammation.
Biochemical and Physiological Effects
FPTT has been shown to have several biochemical and physiological effects. In vitro studies have shown that FPTT inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. FPTT has also been found to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, leading to a reduction in oxidative stress. Additionally, FPTT has been shown to reduce the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of FPTT is its potential use as a fluorescent probe for detecting Aβ plaques in Alzheimer's disease. FPTT has also shown promising results in various in vitro studies, making it a popular choice among researchers. However, there are some limitations to the use of FPTT in lab experiments. For example, the mechanism of action of FPTT is not fully understood, and further studies are needed to elucidate its mode of action. Additionally, the in vivo toxicity and pharmacokinetics of FPTT have not been fully studied, making it difficult to determine its potential clinical applications.

Future Directions

There are several future directions for the study of FPTT. One potential direction is the development of FPTT-based fluorescent probes for the detection of Aβ plaques in Alzheimer's disease. Another direction is the investigation of the in vivo toxicity and pharmacokinetics of FPTT, which could provide insight into its potential clinical applications. Additionally, further studies are needed to elucidate the mechanism of action of FPTT and its potential use as an anti-inflammatory and anti-tumor agent.

Synthesis Methods

The synthesis of FPTT involves the reaction of 4-fluorophenylhydrazine and 1-phenyl-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde in the presence of sodium acetate and acetic acid. The resulting product is then treated with sodium azide to obtain FPTT. The yield of FPTT is around 60%, and the purity can be increased through recrystallization.

Scientific Research Applications

FPTT has shown potential applications in various scientific research fields. It has been studied for its anti-tumor, anti-inflammatory, and anti-oxidant properties. FPTT has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation and tumorigenesis. Additionally, FPTT has been studied for its potential use as a fluorescent probe for detecting amyloid-beta (Aβ) plaques in Alzheimer's disease.